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Compound of Interest

Compound Name: alpha-Carboline-15N2

Cat. No.: B564853 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with specialized compounds like α-Carboline-¹⁵N₂. While a

specific Safety Data Sheet (SDS) for α-Carboline-¹⁵N₂ is not readily available in public

domains, this guide provides essential safety and logistical information based on the known

properties of the parent compound, α-carboline, and general best practices for handling

nitrogen-containing heterocyclic compounds.

Key Physical and Chemical Properties
Understanding the fundamental properties of a substance is the first step toward safe handling.

The following data for α-carboline provides a basis for procedural planning.

Property Value

Molecular Formula C₁₁H₈¹⁵N₂

Molecular Weight 170.18 g/mol [1][2]

Melting Point 210-212°C[3]

Boiling Point ~373°C[3]

Density ~1.301 g/cm³[3]
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Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to personal protection is critical to minimize exposure. The following

PPE is recommended when handling α-Carboline-¹⁵N₂.

1. Eye and Face Protection:

Safety Glasses with Side Shields: Essential for all laboratory work to protect against

splashes and airborne particles.

Chemical Splash Goggles: Should be worn when there is a higher risk of splashing.

Face Shield: Recommended during procedures with a significant risk of splashing or aerosol

generation.

2. Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory. Always inspect gloves for

tears or punctures before use and change them frequently.

Laboratory Coat: A flame-resistant lab coat should be worn and kept fastened to protect

against skin contact.

Full-Body Protection: In situations with a high risk of exposure, additional protective clothing

may be necessary.

3. Respiratory Protection:

Use in a Ventilated Area: Always handle α-Carboline-¹⁵N₂ in a well-ventilated laboratory or

under a chemical fume hood to minimize inhalation of dust or vapors.

Respirator: If engineering controls are insufficient or during spill cleanup, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.
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Operational Plan: A Step-by-Step Approach to Safe
Handling
A clear and concise operational plan ensures consistency and safety in the laboratory.

1. Engineering Controls:

Chemical Fume Hood: All weighing and transfers of solid α-Carboline-¹⁵N₂ should be

conducted inside a certified chemical fume hood to contain any dust.

Ventilation: Ensure the laboratory has adequate general ventilation.

2. Handling Procedures:

Avoid Dust Formation: Handle the compound carefully to avoid generating dust.

Grounding: When transferring large quantities, ensure all equipment is electrically grounded

to prevent static discharge.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory. Do not eat, drink, or smoke in areas where chemicals are

handled.

3. Storage:

Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Waste Collection: Collect all α-Carboline-¹⁵N₂ waste, including contaminated PPE and empty

containers, in a designated and clearly labeled hazardous waste container.

Follow Institutional Guidelines: Adhere to all local, state, and federal regulations for

hazardous waste disposal. Consult your institution's Environmental Health and Safety (EHS)
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department for specific disposal procedures.

Do Not Dispose in General Trash or Drains: Never dispose of α-Carboline-¹⁵N₂ in the regular

trash or pour it down the sink.

Experimental Workflow for Safe Handling
To visualize the procedural flow of safely handling α-Carboline-¹⁵N₂, the following diagram

outlines the key steps from preparation to disposal.
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Preparation

Don PPE
(Gloves, Goggles, Lab Coat)

Step 1

Engineering Controls
(Fume Hood On, Check Ventilation)

Step 2

Chemical Handling
(Weighing, Transfer, Reaction Setup)

Step 3

Temporary Storage
(Sealed & Labeled Container)

If needed

Post-Handling

Step 4

Decontamination
(Clean Workspace, Equipment)

Step 5a

Waste Disposal
(Segregate into Labeled Bins)

Step 5b

Doff PPE

Step 6

Personal Hygiene
(Wash Hands)

Step 7

Click to download full resolution via product page

Safe handling workflow for α-Carboline-¹⁵N₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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